Cas no 339369-59-4 (2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-)

• Product Name: 2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-
• CAS No: 339369-59-4
• MF: C₆H₅F₄N₃O
• MW: 211.11701464653
• CID: 302111
• PubChem ID: 22832112
• Update Time: 2025-04-19

2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-
• 4-FLUORO-6-(2,2,2-TRIFLUOROETHOXY)-2-PYRIMIDINAMINE
• 4-fluoro-6-(2,2,2-trifluoroethoxy)pyrimidin-2-amine
• 2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)
• 4-fluoranyl-6-[2,2,2-tris(fluoranyl)ethoxy]pyrimidin-2-amine
• A822007
• 339369-59-4
• FT-0713104
• DTXSID30628610
• 2-AMINO-4-TRIFLUOROETHOXY-6-FLUOROPYRIMIDINE

• Inchi： 1S/C6H5F4N3O/c7-3-1-4(13-5(11)12-3)14-2-6(8,9)10/h1H,2H2,(H2,11,12,13)
• InChI Key： MPNAWRJSBDBAJQ-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(N=C(N)N=1)F)(F)F

Computed Properties

• Exact Mass: 211.03700
• Monoisotopic Mass: 211.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 61A^2

Experimental Properties

• Density: 1.515
• Boiling Point: 275.9°Cat760mmHg
• Flash Point: 120.7°C
• Refractive Index: 1.464
• PSA: 61.03000
• LogP: 1.72020